4-Hydroxyphenethyl tetradecanoate
Overview
Description
4-Hydroxyphenethyl tetradecanoate is a natural product found in Callicarpa pilosissima with data available.
Scientific Research Applications
Enzyme Inhibition and Antioxidant Activity
4-Hydroxyphenethyl tetradecanoate has been investigated for its potential applications in various fields due to its biochemical properties. A study by Sokmen et al. (2014) explored monohydroxy tetradecanoic acid isomers, which exhibited significant antioxidant, antielastase, and antiurease activities. These activities vary depending on the position of the hydroxy group in the acid isomers. The promising results suggest potential applications in agriculture, pharmacy, and cosmetic industries.
Photovoltaic Device Efficiency
In the realm of material science, particularly in photovoltaics, the combination of tetraphenylethylene and diketopyrrolopyrrole functionalities, closely related to 4-hydroxyphenethyl tetradecanoate, showed promising results. A study by Rananaware et al. (2016) demonstrated that these compounds are highly soluble, thermally stable, and compatible with conventional donor polymers, leading to efficient photovoltaic devices with high open-circuit voltages.
Antibacterial and Antioxidant Metabolites
Another study by Ding et al. (2016) isolated 4-hydroxyphenethyl tetradecanoate from the fungus Hypocrea koningii. This compound, along with others, displayed weak antibacterial activities against various bacteria and moderate antioxidant efficacy. Such properties highlight its potential for development in medical and pharmaceutical applications.
Catalysis in Chemical Reactions
4-Hydroxyphenethyl tetradecanoate-related compounds have also been used in catalytic applications. Huang et al. (2011) demonstrated that cobalt tetra(4-hydroxyl)phenylporphyrin, a compound similar in structure, significantly increased the activity of a catalyst used for the oxidation of toluene, an important reaction in industrial chemistry.
properties
Product Name |
4-Hydroxyphenethyl tetradecanoate |
|---|---|
Molecular Formula |
C22H36O3 |
Molecular Weight |
348.5 g/mol |
IUPAC Name |
2-(4-hydroxyphenyl)ethyl tetradecanoate |
InChI |
InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-22(24)25-19-18-20-14-16-21(23)17-15-20/h14-17,23H,2-13,18-19H2,1H3 |
InChI Key |
IYFWYOGGSVZZRU-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)OCCC1=CC=C(C=C1)O |
synonyms |
4-hydroxyphenethyl tetradecanoate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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